(R)-tert-Butyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate

• IUPAC Name: tert-butyl (2R)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate
• InChI: InChI=1S/C10H15NO4/c1-6-7(12)5-8(13)11(6)9(14)15-10(2,3)4/h5-6,12H,1-4H3/t6-/m1/s1
• InChI Key: STOXJZVUXFUVOA-ZCFIWIBFSA-N
• Canonical SMILES: CC1C(=CC(=O)N1C(=O)OC(C)(C)C)O
• Isomeric SMILES: C[C@@H]1C(=CC(=O)N1C(=O)OC(C)(C)C)O
• Molecular Formula: C10H15NO4
• DSSTOX Substance ID: DTXSID10724902
• Molecular Weight: 213.23 g/mol
• CAS RN: 664364-22-1

Description

(R)-tert-Butyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate, also known as TBHMP, is an organic compound belonging to the class of pyrrole carboxylates. It is a colorless and volatile liquid with a characteristic odor. TBHMP can be synthesized using a variety of methods, including using a Grignard reaction between ethylmagnesium bromide and ethyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate. This compound has multiple applications in scientific research, including as a reagent in organic synthesis and as a tool for studying enzyme-catalyzed reactions. TBHMP has also been used to study the mechanism of action of enzymes and to study the biochemical and physiological effects of drugs.

Scientific Research Applications

Preparation and Use in Diels-Alder Reactions

(Padwa, Brodney, & Lynch, 2003) explored the preparation and Diels-Alder reaction of a compound related to (R)-tert-butyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate. The study highlighted its utility in creating specific carbamates and heterocycles, demonstrating its potential in complex organic syntheses.

Hydroformylation of Related Compounds

(Kollár & Sándor, 1993) discussed the hydroformylation of a related oxazoline derivative, emphasizing the formation of key intermediates for synthesizing homochiral amino acid derivatives. This shows the role of such compounds in the synthesis of biologically relevant molecules.

Mukaiyama Crossed-Aldol-Type Reactions

The study by (Vallat et al., 2009) on 5-hydroxyalkyl derivatives of tert-butyl 2-oxo-2,5-dihydropyrrole-1-carboxylate discussed their synthesis and the diastereoselectivity of the Mukaiyama crossed-aldol-type reaction. This research provides insight into the stereoselective reactions of related compounds.

Catalytic Applications

(Ratnikov et al., 2011) investigated dirhodium-catalyzed phenol and aniline oxidations, utilizing tert-butyl hydroperoxide. This study implies the potential catalytic applications of this compound in oxidation reactions.

Synthesis of Pyrrole-3-Carboxylic Acid Derivatives

(Herath & Cosford, 2010) reported on the continuous flow synthesis of pyrrole-3-carboxylic acids from tert-butyl acetoacetates. The relevance of such compounds in synthesizing pyrrole derivatives was highlighted, illustrating their importance in pharmaceutical chemistry.

Synthesis and Tautomerism Studies

(Momose et al., 1979) explored the synthesis and tautomerism of N-Alkyl-3-hydroxypyrroles, providing valuable information on the chemical properties and reactions of compounds closely related to the targeted compound.